3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C13H19N5
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 5-cyclopropyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]-2-methylpyrazol-3-amine
• InChI: InChI=1S/C13H19N5/c1-9-7-15-17(2)12(9)8-14-13-6-11(10-4-5-10)16-18(13)3/h6-7,10,14H,4-5,8H2,1-3H3
• InChI Key: WAUGUQDBXQSACT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CNC2=CC(=NN2C)C3CC3

Description

Structure and Synthesis The compound 3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine (hereafter referred to as the target compound) is a bis-pyrazole derivative characterized by two substituted pyrazole rings linked via an N-methylamine bridge. The first pyrazole (1-methyl-3-cyclopropyl-1H-pyrazol-5-amine) contains a cyclopropyl group at position 3 and a methyl group at position 1. The second pyrazole (1,4-dimethyl-1H-pyrazol-5-yl) is substituted with methyl groups at positions 1 and 2.

The synthesis of the target compound is inferred from methodologies in , where 3-cyclopropyl-1,4-dimethyl-1H-pyrazol-5-amine is reacted with a pyrimidoindol precursor under palladium-catalyzed coupling conditions . The final product is purified via HPLC, yielding a trifluoroacetate salt. Key spectroscopic data (¹H NMR, ESI-MS) confirm the structure, with a molecular ion peak at m/z 458.23 ([M+H]⁺) .

Preparation Methods

The synthesis of 3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine typically involves the reaction of cyclopropylamine with 1,4-dimethyl-1H-pyrazole-5-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of corresponding oxides, while reduction may yield amines or alcohols.

Scientific Research Applications

3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential in biological studies, particularly in the evaluation of antileishmanial and antimalarial activities.

Medicine: Due to its pharmacological properties, it is being investigated for potential therapeutic applications.

Industry: The compound may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. For instance, in antileishmanial activity, it may inhibit key enzymes or interfere with the metabolic pathways of the parasite . The exact molecular targets and pathways can vary depending on the specific application and biological system.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The target compound belongs to a broader class of N-substituted pyrazole amines. Below is a comparative analysis with structurally related derivatives:

Compound Name	Substituents (Pyrazole 1)	Substituents (Pyrazole 2/Linker)	Molecular Weight	Key Features	Reference
Target Compound	1-Me, 3-Cyclopropyl	1,4-diMe (linked via N-CH₂)	458.23	Cyclopropyl enhances rigidity
N-(3-Cyclopropyl-1,4-dimethyl-1H-pyrazol-5-yl)-7-(3,5-dimethylisoxazol-4-yl)...	1,4-diMe, 3-Cyclopropyl	Pyrimidoindol moiety	458.23	Bromodomain inhibitor activity
N-(4-Methoxybenzyl)-3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine	1-Me, 3-tert-Butyl	4-Methoxybenzyl (reductive amination)	~280 (estimated)	tert-Butyl increases hydrophobicity
N-[(1-Cyclopentyl-3-methyl-1H-pyrazol-4-yl)methyl]-1,4-dimethyl-1H-pyrazol-5-amine	1-Cyclopentyl, 3-Me	1,4-diMe (linked via N-CH₂)	309.84	Cyclopentyl adds steric bulk
1-Methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-3-amine	1-Me, 3-CF₃	1-Me (linked via N-CH₂)	297.83	CF₃ improves metabolic stability

Biological Activity

3-Cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine is a novel compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine is C12H16N6, with a molecular weight of approximately 232.30 g/mol. The compound features a cyclopropyl group and two pyrazole moieties, which are known for their diverse biological activities.

Anticancer Properties

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives of pyrazole have shown inhibitory effects against various cancer cell lines. A notable study reported that certain pyrazole derivatives had IC50 values ranging from 92.4 µM to lower against multiple cancer types, including colon and lung cancers . Although specific data on the anticancer activity of 3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine is limited, its structural similarity suggests potential efficacy.

Antimicrobial Activity

Compounds containing pyrazole rings have also demonstrated antimicrobial properties. A study highlighted that similar structures exhibited activity against both Gram-positive and Gram-negative bacteria. The presence of electron-donating groups in the structure often enhances this antimicrobial activity .

The mechanisms through which pyrazole derivatives exert their biological effects often involve the inhibition of key enzymes or receptors. For example, some compounds have been shown to inhibit cyclooxygenases (COX) and histone deacetylases (HDAC), which are crucial in cancer progression and inflammation . The specific mechanism for 3-cyclopropyl-N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine remains to be elucidated but may involve similar pathways.

Case Studies

Several case studies have explored the biological activities of pyrazole derivatives:

• Anticancer Activity : A derivative with a similar structure was tested against human colon adenocarcinoma cells and showed promising results with an IC50 value significantly lower than standard chemotherapeutics .
• Antimicrobial Effects : Another study demonstrated that a closely related compound exhibited minimum inhibitory concentrations (MICs) below 31.25 µg/mL against various pathogens, indicating strong potential as an antimicrobial agent .

Q & A

Q. What statistical approaches are recommended for analyzing variability in synthetic yield across batches?

• Methodology :
• Design of Experiments (DoE) : Use fractional factorial designs to identify critical factors (e.g., solvent purity, catalyst loading) .
• Multivariate Analysis : Apply principal component analysis (PCA) to correlate reaction conditions with yield .